Cas no 1258651-30-7 (methyl 2-hydroxy-2-(3-piperidyl)acetate)

• Product Name: methyl 2-hydroxy-2-(3-piperidyl)acetate
• CAS No: 1258651-30-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD17977219
• CID: 5187632
• Update Time: 2026-03-05

methyl 2-hydroxy-2-(3-piperidyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(piperidin-3-yl)acetate
• methyl 2-hydroxy-2-(3-piperidyl)acetate

• MDL： MFCD17977219
• Inchi： 1S/C8H15NO3/c1-12-8(11)7(10)6-3-2-4-9-5-6/h6-7,9-10H,2-5H2,1H3
• InChI Key： ROZUSGNJRFQEAW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-hydroxy-2-(3-piperidyl)acetate

Methyl 2-hydroxy-2-(3-piperidyl)acetate (CAS No. 1258651-30-7): A Comprehensive Overview in Modern Chemical and Biomedical Research

Methyl 2-hydroxy-2-(3-piperidyl)acetate, identified by its chemical abstracts service number CAS No. 1258651-30-7, is a compound of significant interest in the realms of chemical synthesis and biomedical applications. This compound, featuring a unique structural motif comprising a hydroxy group and a piperidine ring, has garnered attention due to its potential pharmacological properties and synthetic utility. The molecular structure of methyl 2-hydroxy-2-(3-piperidyl)acetate consists of an acetic acid ester moiety linked to a piperidine nitrogen, which suggests possible interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of methyl 2-hydroxy-2-(3-piperidyl)acetate involves multi-step organic transformations that highlight the compound's synthetic flexibility. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this molecule, aligning with the growing emphasis on green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the piperidine moiety, while enzymatic or mild acidic conditions have been utilized to introduce the hydroxyl functionality. These innovations not only improve yield but also reduce the environmental impact of its production.

In the context of biomedical research, methyl 2-hydroxy-2-(3-piperidyl)acetate has shown intriguing potential as a precursor or analog in drug discovery efforts. The piperidine ring is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and metabolic stability. Studies have begun to explore its role in modulating enzyme activity and receptor interactions, particularly in neurological and inflammatory pathways. For example, derivatives of this compound have been investigated for their potential effects on neurotransmitter systems, suggesting applications in managing conditions such as anxiety or chronic pain.

The hydroxyl group in the structure of methyl 2-hydroxy-2-(3-piperidyl)acetate further enhances its versatility, allowing for further derivatization into more complex scaffolds. Researchers have utilized this feature to develop libraries of compounds for high-throughput screening, aiming to identify novel therapeutic agents. The ester functionality also provides a handle for chemical modifications, enabling the synthesis of prodrugs or conjugates that enhance bioavailability or target specificity. Such modifications are crucial in optimizing drug candidates for clinical translation.

Recent computational studies have complemented experimental efforts by predicting the binding modes of methyl 2-hydroxy-2-(3-piperidyl)acetate to biological targets. Molecular dynamics simulations and virtual screening techniques have identified key interactions with proteins involved in disease pathways, providing insights into its mechanism of action. These computational approaches are increasingly integral to modern drug discovery pipelines, offering cost-effective ways to prioritize experimental validation. The integration of machine learning models has further accelerated the process by predicting properties such as solubility and metabolic stability from structural data alone.

The pharmacokinetic profile of methyl 2-hydroxy-2-(3-piperidyl)acetate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective therapeutics. Preclinical studies using animal models have begun to unravel these processes, revealing both opportunities and challenges. For instance, while the compound exhibits promising activity in vitro, its oral bioavailability may be limited due to rapid metabolism or poor solubility. Addressing these issues through structural optimization remains a key focus for researchers.

The future directions for research on methyl 2-hydroxy-2-(3-piperidyl)acetate are multifaceted. Continued exploration of its pharmacological effects will be crucial in determining its therapeutic potential across various diseases. Additionally, advances in synthetic chemistry may unlock new derivatives with improved properties. Collaborative efforts between academia and industry are likely to drive innovation, leveraging interdisciplinary expertise to translate laboratory findings into clinical applications. As our understanding of molecular interactions deepens, compounds like methyl 2-hydroxy-2-(3-piperidyl)acetate are poised to play significant roles in next-generation therapeutics.